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Compound of Interest

Compound Name: MC-DOXHZN hydrochloride

Cat. No.: B10859577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MC-DOXHZN hydrochloride, also known as Aldoxorubicin (CAS Number: 480998-12-7), is a

novel prodrug of the widely used chemotherapeutic agent doxorubicin.[1][2] It is designed to

enhance the therapeutic index of doxorubicin by improving its tumor-targeting capabilities and

reducing off-target toxicities, most notably cardiotoxicity.[1][2] This is achieved through a unique

mechanism that involves binding to circulating serum albumin and subsequent pH-sensitive

release of doxorubicin within the acidic tumor microenvironment.[1][3] This technical guide

provides a comprehensive overview of MC-DOXHZN hydrochloride, including its chemical

properties, mechanism of action, preclinical and clinical data, and detailed experimental

protocols.

Chemical and Physical Properties
MC-DOXHZN hydrochloride is a synthetic derivative of doxorubicin. The key modification is

the attachment of a linker containing a maleimide group to the C-13 keto position of

doxorubicin via an acid-sensitive hydrazone bond. This linker facilitates the covalent binding of

the molecule to the cysteine-34 residue of serum albumin.
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Property Value Reference

CAS Number 480998-12-7 --INVALID-LINK--

Molecular Formula C₃₇H₄₃ClN₄O₁₃ --INVALID-LINK--

Molecular Weight 787.21 g/mol --INVALID-LINK--

Synonyms

(E/Z)-Aldoxorubicin

hydrochloride, Doxorubicin(6-

maleimidocaproyl)hydrazone

hydrochloride, INNO-206

--INVALID-LINK--

Appearance Solid --INVALID-LINK--

Solubility
DMSO: 25 mg/mL (31.76 mM),

H₂O: 12.5 mg/mL (15.88 mM)
--INVALID-LINK--

Storage
-20°C, sealed storage, away

from moisture and light
--INVALID-LINK--

Mechanism of Action
The mechanism of action of MC-DOXHZN hydrochloride is a multi-step process designed to

deliver doxorubicin specifically to tumor tissues.
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Start

Seed cells in 96-well plates
(e.g., 5,000 cells/well)

Incubate for 24 hours
(37°C, 5% CO₂)

Treat with serial dilutions of
MC-DOXHZN HCl or Doxorubicin

Incubate for 72 hours
(37°C, 5% CO₂)

Add MTT reagent
(e.g., 20 µL of 5 mg/mL)

Incubate for 4 hours
(37°C, 5% CO₂)

Add solubilization buffer
(e.g., 150 µL DMSO)

Read absorbance at 570 nm

Calculate IC₅₀ values

End

 

Start

Subcutaneously implant cancer cells
(e.g., 5 x 10⁶ cells) into nude mice

Allow tumors to reach a palpable size
(e.g., 100-200 mm³)

Randomize mice into treatment groups

Administer MC-DOXHZN HCl, Doxorubicin,
or vehicle control intravenously

Monitor tumor volume and body weight
(e.g., twice weekly)

Euthanize mice when tumors reach
a predetermined size or at study end

Excise tumors, weigh, and perform
histological/biochemical analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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